Cas no 5314-03-4 (Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester)

Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester, is an organophosphorus compound with applications in agrochemical and industrial research. Its structure features a thiophosphoryl group (P=S) and a 4-chlorophenyl substituent, contributing to its reactivity and stability. This compound is primarily utilized as an intermediate in the synthesis of pesticides and insecticides, where its selective binding properties enhance efficacy. The dimethyl ester groups improve solubility in organic solvents, facilitating formulation processes. Its stability under controlled conditions ensures consistent performance in synthetic applications. Researchers value this compound for its role in developing organophosphate derivatives with tailored biological activity. Proper handling is essential due to its potential toxicity.

Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester structure

5314-03-4 structure

Product Name:Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester

CAS No:5314-03-4

MF:C₈H₁₀ClO₃PS

MW:252.654961109161

CID:4023322

Update Time:2026-04-17

Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester Chemical and Physical Properties

Names and Identifiers

- Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester

Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AN HUI ZE SHENG Technology Co., Ltd.	PH005353-5mg		5314-03-4		5mg	￥2041.72	2023-09-15

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Additional information on Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester

Phosphorothioic Acid, O-(4-Chlorophenyl) O,O-Dimethyl Ester (CAS No. 5314-03-4): An Overview

Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester (CAS No. 5314-03-4) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, commonly known as chlorpyrifos, is a member of the organophosphate family and has been extensively studied for its various applications, particularly in pest control and as a model compound in biochemical and toxicological studies.

The chemical structure of Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester consists of a central phosphorus atom bonded to a sulfur atom, an oxygen atom, and two methyl groups. The presence of the 4-chlorophenyl group imparts unique properties to the molecule, making it highly effective in its intended applications. The compound's molecular formula is C₉H₁₁ClO₃S, and its molecular weight is approximately 225.66 g/mol.

In recent years, significant advancements have been made in understanding the mechanisms of action and the biological effects of Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester. Research has shown that this compound primarily functions as an acetylcholinesterase inhibitor, which disrupts the normal functioning of the nervous system in pests. This property makes it highly effective in controlling a wide range of insects, including those that pose threats to agricultural crops and public health.

Despite its efficacy, concerns have been raised regarding the potential environmental and health impacts of Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester. Studies have indicated that prolonged exposure to this compound can lead to adverse effects on non-target organisms and human health. As a result, regulatory bodies around the world have implemented stringent guidelines for its use and disposal.

In the realm of pharmaceutical research, Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester has been used as a model compound to study the mechanisms of organophosphate toxicity. Researchers have employed advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate the metabolic pathways and interaction sites within biological systems. These studies have provided valuable insights into the development of safer alternatives and detoxification strategies.

The synthesis of Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester involves several well-established methods in organic chemistry. One common approach involves the reaction of dimethyl thiophosphate with 4-chlorophenol in the presence of a suitable catalyst. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, Phosphorothioic acid, O-(4-chlorophenyl) O,O-dimethyl ester (CAS No. 5314-03-4) remains an important compound in both industrial and academic settings. Its unique chemical properties and biological activity make it a valuable tool for pest control and a subject of ongoing research in toxicology and environmental science. As new findings continue to emerge, it is crucial to balance its benefits with responsible use and management practices to ensure sustainable applications.